2-Methoxyethyl 4-[4-(benzyloxy)-3-methoxyphenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• IUPAC Name: 2-methoxyethyl 4-(3-methoxy-4-phenylmethoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C28H31NO6/c1-18-25(28(31)34-15-14-32-2)26(27-21(29-18)10-7-11-22(27)30)20-12-13-23(24(16-20)33-3)35-17-19-8-5-4-6-9-19/h4-6,8-9,12-13,16,26,29H,7,10-11,14-15,17H2,1-3H3
• InChI Key: VJZWWXLEBTYWSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=C(C=C3)OCC4=CC=CC=C4)OC)C(=O)OCCOC
• Molecular Formula: C28H31NO6
• Molecular Weight: 477.5 g/mol

Description

The compound 2-Methoxyethyl 4-[4-(benzyloxy)-3-methoxyphenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate belongs to the 1,4-dihydropyridine (1,4-DHP) derivative family, which is renowned for its diverse pharmacological properties, including calcium channel modulation, antibacterial, and antioxidant activities . Structurally, it features a hexahydroquinoline core fused to a cyclohexenone ring, with a 2-methoxyethyl ester group at position 3 and a 4-(benzyloxy)-3-methoxyphenyl substituent at position 4 (Figure 1).

Crystallographic studies of analogous compounds (e.g., methyl or ethyl esters) reveal that substituents significantly influence molecular conformation and intermolecular interactions. For example, the 1,4-DHP ring often adopts a boat-like conformation, while the cyclohexenone ring forms an envelope shape, with dihedral angles between aromatic and heterocyclic planes ranging from 80–90° . Hydrogen bonding (N—H⋯O, C—H⋯O) and π-π stacking are critical for stabilizing crystal packing .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxyethyl 4-[4-(benzyloxy)-3-methoxyphenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate typically involves multi-step organic reactions. One common method involves the condensation of appropriate starting materials under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of catalysts, controlled temperature and pressure conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Methoxyethyl 4-[4-(benzyloxy)-3-methoxyphenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert certain functional groups into their reduced forms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while substitution reactions may introduce new aromatic or aliphatic substituents.

Scientific Research Applications

2-Methoxyethyl 4-[4-(benzyloxy)-3-methoxyphenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound may be studied for its potential biological activities, including antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical intermediate or as a lead compound for drug development.

Industry: It can be used in the development of new materials or as a specialty chemical in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Methoxyethyl 4-[4-(benzyloxy)-3-methoxyphenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Variations and Physicochemical Properties

The table below summarizes key structural differences and their implications:

Compound Name	Ester Group	Phenyl Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	2-Methoxyethyl	4-(Benzyloxy)-3-methoxy	Not reported	High lipophilicity due to benzyloxy group; potential for enhanced bioactivity.
2-Phenoxyethyl 4-[4-(Methoxycarbonyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	2-Phenoxyethyl	4-(Methoxycarbonyl)	347.32 (CAS: 347319-37-3)	Electron-withdrawing methoxycarbonyl group may reduce solubility in polar media.
Methyl 4-(4-Methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	Methyl	4-Methoxy	327.37	Monoclinic (P21/c) crystal system; N—H⋯O hydrogen bonds form infinite chains.
Ethyl 4-(5-Bromo-2-hydroxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	Ethyl	5-Bromo-2-hydroxy	438.28	Bromine and hydroxy groups enhance intermolecular halogen/H-bonding interactions.
2-Ethoxyethyl 4-[3-Chloro-4-hydroxy-5-methoxyphenyl]-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	2-Ethoxyethyl	3-Chloro-4-hydroxy-5-methoxy	463.95	Chloro and hydroxy groups introduce polarity and H-bonding capacity.

Key Observations:

• Substituent Effects : Electron-donating groups (e.g., benzyloxy, methoxy) enhance π-electron density in the phenyl ring, possibly improving binding to hydrophobic enzyme pockets. Conversely, electron-withdrawing groups (e.g., methoxycarbonyl) may reduce reactivity in electrophilic environments .
• Crystallographic Behavior : Compounds with hydroxy or carbonyl groups (e.g., ) exhibit stronger hydrogen-bonding networks (e.g., N—H⋯O, O—H⋯O), leading to denser crystal packing and higher melting points .

Research Methodologies and Tools

Structural analyses of these compounds rely heavily on X-ray crystallography using programs like SHELXL (for refinement) and OLEX2 (for structure solution and visualization) . For example, the monoclinic crystal system of the methyl ester derivative () was resolved with SHELXL, achieving R values of 0.070 (R1) and 0.128 (wR2) . Hydrogen-bonding patterns were analyzed using graph-set notation (Etter’s rules), highlighting dominant motifs like $ \text{C(4)} $ chains in N—H⋯O interactions .